Cas no 1565452-47-2 (2-(Methoxymethyl)-4-methylpentan-1-ol)
2-(Methoxymethyl)-4-methylpentan-1-ol Chemical and Physical Properties
Names and Identifiers
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- EN300-738825
- 1565452-47-2
- 2-(methoxymethyl)-4-methylpentan-1-ol
- 1-Pentanol, 2-(methoxymethyl)-4-methyl-
- 2-(Methoxymethyl)-4-methylpentan-1-ol
-
- Inchi: 1S/C8H18O2/c1-7(2)4-8(5-9)6-10-3/h7-9H,4-6H2,1-3H3
- InChI Key: BLKUSFXHGZHNGJ-UHFFFAOYSA-N
- SMILES: O(C)CC(CO)CC(C)C
Computed Properties
- Exact Mass: 146.130679813g/mol
- Monoisotopic Mass: 146.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 71.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 0.885±0.06 g/cm3(Predicted)
- Boiling Point: 203.1±8.0 °C(Predicted)
- pka: 14.81±0.10(Predicted)
2-(Methoxymethyl)-4-methylpentan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-738825-0.05g |
2-(methoxymethyl)-4-methylpentan-1-ol |
1565452-47-2 | 95.0% | 0.05g |
$587.0 | 2025-03-11 | |
| Enamine | EN300-738825-0.1g |
2-(methoxymethyl)-4-methylpentan-1-ol |
1565452-47-2 | 95.0% | 0.1g |
$615.0 | 2025-03-11 | |
| Enamine | EN300-738825-0.25g |
2-(methoxymethyl)-4-methylpentan-1-ol |
1565452-47-2 | 95.0% | 0.25g |
$642.0 | 2025-03-11 | |
| Enamine | EN300-738825-0.5g |
2-(methoxymethyl)-4-methylpentan-1-ol |
1565452-47-2 | 95.0% | 0.5g |
$671.0 | 2025-03-11 | |
| Enamine | EN300-738825-1.0g |
2-(methoxymethyl)-4-methylpentan-1-ol |
1565452-47-2 | 95.0% | 1.0g |
$699.0 | 2025-03-11 | |
| Enamine | EN300-738825-2.5g |
2-(methoxymethyl)-4-methylpentan-1-ol |
1565452-47-2 | 95.0% | 2.5g |
$1370.0 | 2025-03-11 | |
| Enamine | EN300-738825-5.0g |
2-(methoxymethyl)-4-methylpentan-1-ol |
1565452-47-2 | 95.0% | 5.0g |
$2028.0 | 2025-03-11 | |
| Enamine | EN300-738825-10.0g |
2-(methoxymethyl)-4-methylpentan-1-ol |
1565452-47-2 | 95.0% | 10.0g |
$3007.0 | 2025-03-11 |
2-(Methoxymethyl)-4-methylpentan-1-ol Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 2-(Methoxymethyl)-4-methylpentan-1-ol
Recent Advances in the Study of 2-(Methoxymethyl)-4-methylpentan-1-ol (CAS: 1565452-47-2)
The compound 2-(Methoxymethyl)-4-methylpentan-1-ol (CAS: 1565452-47-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development, fragrance synthesis, and as an intermediate in organic synthesis. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential therapeutic benefits.
One of the key areas of research has been the exploration of its role as a chiral building block in the synthesis of complex pharmaceutical compounds. The presence of both methoxymethyl and hydroxyl groups in its structure makes it a versatile intermediate for asymmetric synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the enantioselective synthesis of beta-blockers, highlighting its utility in cardiovascular drug development.
Another significant advancement is the investigation of its antimicrobial properties. Preliminary in vitro studies have indicated that derivatives of 2-(Methoxymethyl)-4-methylpentan-1-ol exhibit moderate activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This finding, reported in a recent issue of Bioorganic & Medicinal Chemistry Letters, suggests its potential as a scaffold for developing novel antibiotics.
The synthetic methodology for producing 2-(Methoxymethyl)-4-methylpentan-1-ol has also seen improvements. A team at the University of Tokyo developed a more efficient catalytic process using ruthenium-based catalysts, achieving higher yields (up to 85%) and better enantiomeric purity (>98% ee). This breakthrough, detailed in a 2024 ACS Catalysis paper, could facilitate its large-scale production for industrial applications.
From a pharmacological perspective, molecular docking studies have revealed that this compound can interact with several key protein targets, including G-protein coupled receptors (GPCRs) and cytochrome P450 enzymes. These interactions, while not yet fully characterized, suggest potential applications in modulating various physiological pathways. Ongoing research is exploring its possible use in treating neurological disorders, given its ability to cross the blood-brain barrier in animal models.
In the fragrance industry, 2-(Methoxymethyl)-4-methylpentan-1-ol has been identified as a valuable component for creating woody, floral scent profiles. Its stability and low volatility make it particularly suitable for long-lasting perfumes and cosmetic formulations. Recent patents filed by major fragrance companies indicate growing commercial interest in this compound.
Despite these promising developments, challenges remain in fully understanding the compound's safety profile and metabolic pathways. Current toxicological studies are limited to acute exposure assessments, with chronic toxicity data still lacking. Future research directions likely will include comprehensive ADME (absorption, distribution, metabolism, and excretion) studies and further optimization of its synthetic routes to improve cost-effectiveness.
The growing body of research on 2-(Methoxymethyl)-4-methylpentan-1-ol (CAS: 1565452-47-2) underscores its multifaceted potential in chemical biology and pharmaceutical applications. As studies progress from bench to bedside, this compound may emerge as an important player in drug discovery and other chemical industries. Continued investigation into its properties and applications is warranted to fully realize its potential.
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